Cas no 1383735-43-0 (1-(4-fluorophenyl)-3-methyl-1H,4H,5H,6H,7H-pyrazolo4,3-bpyridine)

• Product Name: 1-(4-fluorophenyl)-3-methyl-1H,4H,5H,6H,7H-pyrazolo4,3-bpyridine
• CAS No: 1383735-43-0
• MF: C₁₃H₁₄FN₃
• MW: 231.268765926361
• CID: 5694261
• PubChem ID: 67985123
• Update Time: 2025-05-23

1-(4-fluorophenyl)-3-methyl-1H,4H,5H,6H,7H-pyrazolo4,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• UINAUWGXBRGVOG-UHFFFAOYSA-N
• 1-(4-fluorophenyl)-3-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine
• 1383735-43-0
• 1-(4-fluorophenyl)-3-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-b]pyridine
• EN300-1085897
• SCHEMBL9959945
• 1H-Pyrazolo[4,3-b]pyridine, 1-(4-fluorophenyl)-4,5,6,7-tetrahydro-3-methyl-
• 1-(4-fluorophenyl)-3-methyl-1H,4H,5H,6H,7H-pyrazolo4,3-bpyridine

• Inchi： 1S/C13H14FN3/c1-9-13-12(3-2-8-15-13)17(16-9)11-6-4-10(14)5-7-11/h4-7,15H,2-3,8H2,1H3
• InChI Key： UINAUWGXBRGVOG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C2=C(C(C)=N1)NCCC2

Computed Properties

• Exact Mass: 231.11717562g/mol
• Monoisotopic Mass: 231.11717562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 369.6±42.0 °C(Predicted)
• pka: 6.15±0.20(Predicted)

Additional information on 1-(4-fluorophenyl)-3-methyl-1H,4H,5H,6H,7H-pyrazolo4,3-bpyridine

1-(4-Fluorophenyl)-3-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine: A Comprehensive Overview

The compound with CAS No. 1383735-43-0, known as 1-(4-fluorophenyl)-3-methyl-pyrazolo[4,3-b]pyridine, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential biological activities. This compound belongs to the class of pyrazolopyridines, which are heterocyclic compounds with a fused pyrazole and pyridine ring system. The presence of a fluorophenyl group and a methyl substituent introduces additional complexity and functionality to the molecule.

Recent studies have highlighted the importance of pyrazolopyridines in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The pyrazolo[4,3-b]pyridine core is known for its ability to interact with various biological targets, including protein kinases and G-protein coupled receptors (GPCRs). The substitution pattern of this compound further enhances its binding affinity and selectivity towards specific targets.

The synthesis of 1-(4-fluorophenyl)-3-methyl-pyrazolo[4,3-b]pyridine involves a multi-step process that typically includes the formation of the pyrazole ring followed by cyclization to form the fused pyridine system. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various disease states. For example, studies have demonstrated its potential as an inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Additionally, its ability to modulate GPCRs suggests potential applications in treating conditions such as hypertension and neurodegenerative diseases.

The structural features of 1-(4-fluorophenyl)-3-methyl-pyrazolo[4,3-b]pyridine also contribute to its stability and solubility properties. The fluorophenyl group enhances lipophilicity, which is advantageous for drug absorption and bioavailability. Meanwhile, the methyl substituent at position 3 provides steric bulk that can influence both the molecule's conformational flexibility and its interactions with biological targets.

Recent research has also focused on understanding the pharmacokinetic properties of this compound. Studies using in vitro models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are crucial for determining its suitability as a drug candidate and guide further optimization efforts.

In conclusion, 1-(4-fluorophenyl)-3-methyl-pyrazolo[4,3-b]pyridine represents a valuable addition to the arsenal of heterocyclic compounds being explored for therapeutic applications. Its unique structure, combined with advancements in synthetic methodologies and biological testing, positions it as a promising lead compound for future drug development.